Journal Name:Journal of Machinery Manufacture and Reliability
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IF:0
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Journal of Machinery Manufacture and Reliability ( IF 0 ) Pub Date: 2022-09-12 , DOI:
10.1007/s11706-022-0606-8
We present a straightforward method for one-pot electrodeposition of platinum atoms-doped molybdenum oxide (Pt·MoO3−x) films and show their superior electrocatalytic activity in the hydrogen evolution reaction (HER). A ∼15-nm-thick Pt·MoO3−x film was prepared by one-pot electrodeposition at −0.8 V for 1 ms. Due to considerably different solute concentrations, the content of Pt atoms in the electrode-posited composite electrocatalyst is low. No Pt crystals or islands were observed on the flat Pt·MoO3−x films, indicating that Pt atoms were homogeneously dispersed within the MoO3−x thin film. The catalytic performance and physicochemical features of Pt·MoO3−x as a HER electrocatalyst were characterized. The results showed that our Pt·MoO3−x film exhibits 23- and 11-times higher current density than Pt and MoO3−x electrodeposited individually under the same conditions, respectively. It was found that the dramatic enhancement in the HER performance was principally due to the abundant oxygen defects. The use of the developed one-pot electrodeposition and doping method can potentially be extended to various catalytically active metal oxides or hydroxides for enhanced performance in various energy storage and conversion applications.
Journal of Machinery Manufacture and Reliability ( IF 0 ) Pub Date: 2022-07-27 , DOI:
10.1007/s11706-022-0613-9
Non-noble metal electrocatalysts for water cracking have excellent prospects for development of sustainable and clean energy. Highly efficient electrocatalysts for the oxygen evolution reaction (OER) are very important for various energy storage and conversion systems such as water splitting devices and metal-air batteries. This study prepared a NiMo4@C3N4 catalyst for OER and hydrogen evolution reaction (HER) by simple methods. The catalyst exhibited an excellent OER activity based on the response at a suitable temperature. To drive a current density of 10 mA·cm−2 for OER and HER, the overpotentials required for NiMo4@C3N4-800 (prepared at 800 °C) were 259 and 118 mV, respectively. A two-electrode system using NiMo4@C3N4-800 needed a very low cell potential of 1.572 V to reach a current density of 10 mA·cm−2. In addition, this catalyst showed excellent durability after long-term tests. It was seen to have good catalytic activity and broad application prospects.
Journal of Machinery Manufacture and Reliability ( IF 0 ) Pub Date: 2022-07-09 , DOI:
10.1007/s11706-022-0603-y
During this decade, graphene which is a thin layer of carbon material along at ease with synthesis and functionalization has become a hot topic of research owing to excellent mechanical strength, very good current density, high thermal conductivity, superior electrical conductivity, large surface area, and good electron mobility. The research on graphene has exponentially accelerated specially when Geim and Novoselov developed and analyzed graphene. On this basis, for industrial application, researchers are exploring different techniques to produce high-quality graphene. Therefore, reviewed in this article is a brief introduction to graphene and its derivatives along with some of the methods developed to synthesize graphene and its prospective applications in both research and industry. In this work, recent advances on applications of graphene in various fields such as sensors, energy storage, energy harvesting, high-speed optoelectronics, supercapacitors, touch-based flexible screens, and organic light emitting diode displays have been summarized.
Journal of Machinery Manufacture and Reliability ( IF 0 ) Pub Date: 2023-06-29 , DOI:
10.1007/s11706-023-0650-z
In this study, a novel diethylene triamine penta(methylene phosphonic acid) (DTPMPA)- and graphene oxide (GO)-modified superhydrophobic anodized aluminum (DGSAA) coating was fabricated. The obtained coatings were characterized by scan electron microscopy, X-ray diffraction, Fourier transform infrared spectroscopy, and Raman analysis. After immersion in the supersaturated CaCO3 solution for 240 h, the scaling mass of the DGSAA coating is only 50% of that of the SAA coating. The excellent anti-scaling performance of the DGSAA coating comes from three barriers of the air layer, the DTPMPA:Ca2+ chelate, and the lamellar GO, as well as the further active anti-scaling of DTPMPA:Ca2+ at the coating-solution interface. DTPMPA and GO at the surface of the DGSAA coating exhibit an insertion structure. In the electrochemical impedance spectroscopy measurement, the impedance modulus of the DGSAA coating is three orders-of-magnitude higher than that of the anodized aluminum. The synergistic effect of DTPMPA stored in the porous structure of anodized aluminum and the barrier protection of superhydrophobicity and GO contributes to the excellent comprehensive performance of the DGSAA coating. This research provides a new perspective for designing anti-scaling and anti-corrosion superhydrophobic bi-functional coatings.
Journal of Machinery Manufacture and Reliability ( IF 0 ) Pub Date: 2023-05-26 , DOI:
10.1007/s11706-023-0649-5
Sintering resistant noble metal nanoparticles are critical to the development of advanced catalysts with high activity and stability. Herein, we reported the construction of highly dispersed Pd nanoparticles loaded at the inner wall of ZrO2 hollow spheres (Pd@HS-ZrO2), which shows improved activity and thermal stability over references in the Pd-ZrO2 (catalyst-support) system. Even after 800 °C high temperature calcination, the Pd nanoparticles and ZrO2 hollow spheres did not undergo morphological changes. The Pd@HS-ZrO2 manifests batter catalytic activity and thermal stability than the counterpart Pd/ZrO2 catalysts. In comparison to Pd/ZrO2-800, Pd@ZrO2-800 exhibits a 25°C reduction in the temperature required for complete conversion of CO. The enhanced catalytic activity and thermal stability of Pd@HS-ZrO2 can be attributed to the nanoconfinement effect offered by the 10 nm wall thickness of the ZrO2 hollow spheres, which suppresses the coarsening of the Pd nanoparticles (active center for catalysis).
Journal of Machinery Manufacture and Reliability ( IF 0 ) Pub Date: 2023-03-14 , DOI:
10.1007/s11706-023-0640-1
The incorporation of mechanophores, motifs that transform mechanical stimulus into chemical reaction or optical variation, allows creating materials with stress-responsive properties. The most widely used mechanophore generally features a weak bond, but its cleavage is typical an irreversible process. Here, we showed that this problem can be solved by folding—unfolding of a molecular tweezer. We systematically studied the mechanochromic properties of polyurethanes with cyano-substituted oligo(p-phenylene) vinylene (COP) tweezer (DPU). As a control experiment, a class of polyurethanes containing only a single COP moiety (MPU) was also prepared. The DPU showed prominent mechanochromic properties, due to the intramolecular folding-unfolding of COP tweezer under mechanical stimulus. The process was efficient, reversible and optical detectable. However, due to the disability to form either intramolecular folding or intermolecular aggregation, the MPU sample was mechanical inert.
Journal of Machinery Manufacture and Reliability ( IF 0 ) Pub Date: 2023-03-07 , DOI:
10.1007/s11706-023-0639-7
A hydrophilic hyperbranched polyester (poly (tetramethylol acetylenediurea (TA)-CO-succinyl chloride) (PTS)) was proposed to be used as an organic additive in aqueous ZnSO4 electrolyte to achieve a highly reversible zinc/manganese oxide battery. It is found that the zinc symmetric battery based on the 2.0 wt.% PTS/ZnSO4 electrolyte showed a long cycle stability of more than 2400 h at 1.0 mA·cm−2, which is much longer than that including the blank ZnSO4 electrolyte (140 h). Furthermore, the capacity retention of the Zn||MnO2 full cells employing the 2.0 wt.% PTS/ZnSO4 electrolyte remained 85% after 100 cycles at 0.2 A·g−1, which is much higher than 20% capacity retention of the cell containing the blank ZnSO4 electrolyte, and also greater than 59.6% capacity retention of the cell including the 10.0 wt.% TA/ZnSO4 electrolyte. By using 2.0 wt.% PTS/ZnSO4 electrolytes, the capacity retention of the Zn||MnO2 full cells even reached 65% after 2000 cycles at a higher current density of 1.0 A·g−1. It is further demonstrated that the PTS was firmly adsorbed on the zinc anode surface to form a protective layer.
Journal of Machinery Manufacture and Reliability ( IF 0 ) Pub Date: 2023-03-01 , DOI:
10.1007/s11706-023-0629-9
A unique family of renewable polymers has been constructed through facile chemical and physical approaches. In viewing of the abundant and renewable characteristics of starch, cellulose, chitosan and alginate, they are adopted as starting materials. Lactic acid and carbon dioxide, which can be regarded as derivates of starch, are also adopted as starting materials since both of them are abundant, non-toxic and renewable. For sake of making the intension to be carried out easily, the applied chemical or physical approaches are as facile as possible. After two decades of effort, a variety of polymers with versatile properties such as improved mechanical strength, good adsorption or loading capacity and various intelligent behaviors have been tailor-made. These polymers are designed systematically instead of obtaining at random. Herein, our ideas and the strategies for developing the polysaccharide-based renewable polymers are elucidated. It is expected that what presented in this article could stimulate more ideas to develop renewable polymers and bring brighter prospect of the polysaccharide-family.
Journal of Machinery Manufacture and Reliability ( IF 0 ) Pub Date: 2022-11-21 , DOI:
10.1007/s11706-022-0620-x
As an excellent room temperature sensing material, polyaniline (PANI) needs to be further investigated in the field of high sensitivity and sustainable gas sensors due to its long recovery time and difficulty to complete recovery. The ZnO/PANI film with p–n heterogeneous energy levels have successfully prepared by spraying ZnO nanorod synthesized by hydrothermal method on the PANI film rapidly synthesized at the gas—liquid interface. The presence of p–n heterogeneous energy levels enables the ZnO/PANI film to detect 0.1–100 ppm (1 ppm = 10−6) NH3 at room temperature with the response value to 100 ppm NH3 doubled (12.96) and the recovery time shortened to 1/5 (31.2 s). The ability of high response and fast recovery makes the ZnO/PANI film to be able to detect NH3 at room temperature continuously. It provides a new idea for PANI to prepare sustainable room temperature sensor and promotes the development of room temperature sensor in public safety.
Journal of Machinery Manufacture and Reliability ( IF 0 ) Pub Date: 2022-10-14 , DOI:
10.1007/s11706-022-0617-5
Herein, the rational design micromilieus involved silk fibroin (SF)-based materials have been used to encapsulate the osteoblasts, forming an extracellular coated shell on the cells, which exhibited the high potential to shift the regulation of osteoblasts to osteocytes by encapsulation cues. SF coating treated cells showed a change in cell morphology from osteoblasts-like to osteocytes-like shape compared with untreated ones. Moreover, the expression of alkaline phosphatase (ALP), collagen I (Col I) and osteocalcin (OCN) further indicated a potential approach for inducing osteoblasts regulation, which typically accelerates calcium deposition and cell calcification, presenting a key role for the SF encapsulation in controlling osteoblasts behavior. This discovery showed that SF-based cell encapsulation could be used for osteoblasts behavior regulation, which offers a great potential to modulate mammalian cells’ phenotype involving alternating surrounding cues.
Supplementary Information
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